Cas no 19079-37-9 (2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine)

2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine structure
19079-37-9 structure
Product Name:2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine
CAS No:19079-37-9
MF:C12H13N5S
MW:259.330119848251
CID:907748
PubChem ID:328023
Update Time:2025-04-19

2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine
    • NSC-305344
    • N~2~-Phenyl-6-[(prop-2-en-1-yl)sulfanyl]-1,3,5-triazine-2,4-diamine
    • DTXSID10316629
    • NSC305344
    • 19079-37-9
    • Inchi: 1S/C12H13N5S/c1-2-8-18-12-16-10(13)15-11(17-12)14-9-6-4-3-5-7-9/h2-7H,1,8H2,(H3,13,14,15,16,17)
    • InChI Key: FMZPTBKXUFBYMV-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=NC(N)=NC(=N1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.08939
  • Monoisotopic Mass: 259.08916661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 76.72
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